Cas no 1550953-75-7 (2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid)

• Product Name: 2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid
• CAS No: 1550953-75-7
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4605548
• Update Time: 2023-08-10

2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid

• Inchi： 1S/C13H10FNO3/c1-18-12-7-9(4-5-15-12)8-2-3-10(13(16)17)11(14)6-8/h2-7H,1H3,(H,16,17)
• InChI Key： OSDMTONWFDHRIZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CN=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4